Cas no 1131614-78-2 (4-(Hexyloxy)-3-iodobenzoic acid)

• Product Name: 4-(Hexyloxy)-3-iodobenzoic acid
• CAS No: 1131614-78-2
• MF: C₁₃H₁₇IO₃
• MW: 348.176756620407
• CID: 1030590
• PubChem ID: 44828901
• Update Time: 2025-04-20

4-(Hexyloxy)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hexyloxy)-3-iodobenzoic acid
• 4-hexoxy-3-iodobenzoic acid
• 4-hexoxy-3-iodanyl-benzoic acid
• AK133774
• CTK8E2170
• FT-0657184
• KB-145206
• SBB067999
• DB-060439
• 1131614-78-2
• A802920
• SCHEMBL25788104
• AKOS015843142
• DTXSID90660990
• 4-(Hexyloxy)-3-iodobenzoicacid

• Inchi： 1S/C13H17IO3/c1-2-3-4-5-8-17-12-7-6-10(13(15)16)9-11(12)14/h6-7,9H,2-5,8H2,1H3,(H,15,16)
• InChI Key： LHVYCDHEIWPZAI-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCCCCCC

Computed Properties

• Exact Mass: 348.022
• Monoisotopic Mass: 348.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives